Cas no 67899-59-6 (2,3-diphenyl-Pyrido[3,4-b]pyrazine)
67899-59-6 structure
Product Name:2,3-diphenyl-Pyrido[3,4-b]pyrazine
CAS No:67899-59-6
MF:C19H13N3
MW:283.326623678207
CID:967643
PubChem ID:437574
Update Time:2025-04-19
2,3-diphenyl-Pyrido[3,4-b]pyrazine Chemical and Physical Properties
Names and Identifiers
-
- 2,3-diphenyl-Pyrido[3,4-b]pyrazine
- 2,3-diphenylpyrido[3,4-b]pyrazine
- 2,3-Diphenyl-1,4,6-triazanaphthalin
- 2,3-diphenylpyridino[4,3-b]pyrazine
- 2,3-diphenylpyrido[3,4-b]quinoxaline
- 2,3-Diphenylpyrido< 3,4-b> pyrazin
- 2,3-diphenylpyrido< 3,4-b> pyrazine
- AC1L93Z3
- NSC521766
- Oprea1_000210
- STK922208
- DTXSID40331345
- SCHEMBL13357728
- NENQBISDXSLACH-UHFFFAOYSA-N
- SR-01000554061
- CS-0364913
- NSC-521766
- SR-01000554061-1
- AKOS002250696
- 67899-59-6
-
- Inchi: 1S/C19H13N3/c1-3-7-14(8-4-1)18-19(15-9-5-2-6-10-15)22-17-13-20-12-11-16(17)21-18/h1-13H
- InChI Key: NENQBISDXSLACH-UHFFFAOYSA-N
- SMILES: N1C2C=CN=CC=2N=C(C2C=CC=CC=2)C=1C1C=CC=CC=1
Computed Properties
- Exact Mass: 283.11109
- Monoisotopic Mass: 283.110947427g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 2
- Complexity: 347
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 38.7Ų
Experimental Properties
- PSA: 38.67
- LogP: 4.35880
2,3-diphenyl-Pyrido[3,4-b]pyrazine Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
67899-59-6 (2,3-diphenyl-Pyrido[3,4-b]pyrazine) Related Products
- 1684-14-6(2,3-Diphenylquinoxaline)
- 10130-23-1(2-Phenyl-3-methylquinoxaline)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
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